3-(3,4-dimethoxyphenyl)-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-7-phenacyloxychromen-2-one
• InChI: InChI=1S/C25H20O6/c1-28-22-11-9-17(13-24(22)29-2)20-12-18-8-10-19(14-23(18)31-25(20)27)30-15-21(26)16-6-4-3-5-7-16/h3-14H,15H2,1-2H3
• InChI Key: RYCFFSCQLSVBHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC3=C(C=C(C=C3)OCC(=O)C4=CC=CC=C4)OC2=O)OC
• Molecular Formula: C25H20O6
• Molecular Weight: 416.4 g/mol

Description

3-(3,4-dimethoxyphenyl)-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one, commonly known as CXL-1020, is a synthetic compound that belongs to the class of flavonoids. It has gained significant attention in recent years due to its potential therapeutic applications in various diseases.

Scientific Research Applications

Crystal Structure and Conformational Studies

• Crystal Structure of 7-[(2E)-2-benzylidene-3-oxobutoxy]-4-methyl-2H-chromen-2-one : This study revealed significant conformational differences between molecules of a similar compound, highlighting the intricate structural details of chromen-2-one derivatives (Caracelli et al., 2015).
• Crystal Structure of 4-Hydroxy-3-[(2-oxo-2H-chromen-3-yl)-(3,4,5-trimethoxyphenyl)methyl]chromen-2-one : This research provided insights into the crystalline structure of a chromen-2-one compound, showcasing the molecular interactions and bonding characteristics (Manolov et al., 2008).

Synthetic Chemistry and Complexation

• Synthesis and Complexation Study of 3-Methoxyphenyl Chromenone Crown Ethers : This paper discusses the preparation and characterization of chromenone crown ethers, highlighting their potential in complexation studies (Gündüz et al., 2006).

Material Science and Photovoltaic Applications

• Donor-Acceptor-Acceptor-Based Non-Fullerene Acceptors with Chromen-2-One Functionality : This research investigates the use of chromen-2-one in the development of efficient bulk-heterojunction devices, a critical aspect of solar cell technology (Rao et al., 2017).

Medicinal Chemistry and Biological Activities

• Synthesis of Coumarin Derivatives Containing Pyrazole and Indenone Rings : This study explores the synthesis of chromen-2-one derivatives with potential antioxidant and antihyperglycemic properties, indicating the compound's relevance in therapeutic research (Kenchappa et al., 2017).

Electrochemistry and Electrochromic Properties

• Electrochemical and Optical Properties of Novel Terthienyl Based Azobenzene, Coumarine, and Fluorescein Containing Polymers : This paper examines the electrochromic properties of polymers incorporating chromen-2-one, relevant in the development of advanced materials (Yigit et al., 2014).

Photoluminescence and Optical Studies

• A Photoluminescent, Segmented Oligo-Polyphenylenevinylene Copolymer with Hydrogen-Bonding Pendant Chains : This research demonstrates the photoluminescent properties of a polymer containing chromen-2-one, highlighting its utility in optical applications (Sierra & Lahti, 2004).